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Understanding Diarylanilide Yellow Pigments

Diarylanilide Yellows (also known as Diarylide Yellows or Benzidine Yellows) are a class of synthetic

organic pigments belonging to the disazo group [1]. They are known for their cost-effectiveness and strong

color performance.

The core chemical structure is based on 3,3'-dichlorobenzidine coupled with various acetoacetarylides [1].

Different shades, from greenish to reddish yellow, are achieved by modifying the chemical structure of the

coupling component [2] [1]. For instance, Pigment Yellow 83 (PY83) is a high-performance, reddish-yellow

pigment with enhanced durability [1].

Key Pigment Characteristics & Selection Guide

The table below summarizes the properties of commonly used Diarylanilide Yellow pigments to aid in

selection.

Colour
Index &
Names

Shade
Opacity /
Transparency

Key Application Properties Typical Applications

Pigment
Yellow 12

Yellow Semi-

transparent [4]

Good color strength; not for

high light/heat fastness [4]

Offset inks, water-

based inks, textile
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Colour
Index &
Names

Shade
Opacity /
Transparency

Key Application Properties Typical Applications

(PY12) [3] printing, PVC, PE [4]

Pigment
Yellow 13
(PY13) [4]

Yellow
(Fast

Yellow
GR)

Semi-
transparent [4]

Good color strength; not for
high light/heat fastness [4]

Offset inks, water-
based inks, textile

printing, PVC, PE [4]

Pigment
Yellow 83
(PY83) [1]

Reddish
Yellow

More opaque
[1]

Excellent tinting strength, good
solvent/migration resistance,

enhanced outdoor durability,
high lightfastness (ASTM I) [1]

Automotive coatings,
industrial paints,

plastics, high-quality
inks [5] [1]

Pigment
Yellow 74
(PY74) [6]

Bright,
lemon-

yellow

— Excellent opacity, lightfastness,
and chemical stability [6]

Paints, plastics, inks,
and coatings [6]

Experimental Protocol: Formulating a Protective
Coating

This protocol outlines a method for formulating and testing a Diarylanilide Yellow-based industrial coating,

with a focus on pigment dispersion and performance evaluation.

Objective

To formulate a protective coating using PY83 that meets specific performance metrics for color strength,

lightfastness, and solvent resistance.

Materials

Pigment: Diarylide Yellow PY83 [1].
Binder: Appropriate resin system (e.g., acrylic polyol for a polyurethane system).
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Dispersing Agent: Polyoxy ethanol or other suitable dispersant [2].

Solvents: Aromatic solvents, acetates, or alcohols, as compatible with the binder.
Additives: Defoamers, leveling agents as needed.

Equipment

High-speed disperser

Bead mill or three-roll mill (for finer dispersions)
Heated stir plate

Drawdown bars
Q-Panel or glass panels

Gloss meter
Spectrophotometer

QUV or Xenon Arc Weatherometer
Cross-hatch Cutter and Adhesive Tape

Procedure

The workflow for the formulation and testing process is outlined below.

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 7 Tech Support

https://patents.google.com/patent/US8034174B2/en
https://www.smolecule.com/products/s8106964?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Coating Formulation & Test

Premix
Pigment & Additives

Dispersion & Grinding

Letdown & Final Mix

Application & Film Prep

Performance Testing

Color & Gloss
Measurement

Adhesion Test
(ASTM D3359)

Lightfastness Test
(ASTM D4587)

Solvent Resistance
(ASTM D5402)
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Step 4.1: Pre-mixing

Charge a portion of the solvent and dispersing agent into a mixing vessel [2].
Start the mixer at a slow speed and gradually add the Diarylide Yellow PY83 powder to avoid dusting

and agglomeration.
Increase the mixer speed and stir until a homogeneous slurry is formed.

Step 4.2: Grinding and Dispersion
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Transfer the pre-mix to a bead mill for size reduction.

Mill the paste until the desired fineness of grind is achieved (typically Hegman ≤ 7 NS, or particle size
D90 < 10 µm) [2]. Monitor the temperature to prevent overheating.

Alternatively, use a three-roll mill for high-viscosity pastes.

Step 4.3: Letdown

Reduce the mixer speed.

Slowly add the remaining binder resin and solvents to the pigment dispersion.
Add other additives (defoamers, leveling agents) and stir until the mixture is fully homogeneous.

Avoid introducing air bubbles.

Step 4.4: Application and Film Preparation

Apply the coating to a prepared substrate (e.g., cold-rolled steel, aluminum Q-panels) using a

drawdown bar to achieve a uniform wet film thickness (e.g., 100 µm).
Allow the film to flash-off and cure under standard conditions (e.g., 7 days at 23±2°C and 50±5%

relative humidity) [1].

Step 4.5: Performance Testing and Evaluation Conduct the following tests on the cured films and record

the data for comparison against project specifications.

Test Parameter Standard Protocol Performance Expectations for PY83

Color Strength &
Hue

Visual comparison & spectrophotometry

against standard

Vibrant reddish-yellow; high tinting

strength [1]

Adhesion ASTM D3359 - Cross-cut tape test ≥ 4B (Good to excellent adhesion)

Gloss ASTM D523 - 60° gloss measurement > 85 GU (depending on resin system
and film smoothness)

Lightfastness ASTM D4587 - QUV exposure (UVA-
340)

Excellent (ASTM Lightfastness Rating
I) [1]

Solvent
Resistance

ASTM D5402 - Double rubs (MEK) > 50 double rubs without film failure [1]

Health, Safety & Environmental Considerations
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While commercially available Diarylide Yellow pigments are generally considered to have no acute or

known chronic health hazards in their final formulated state, certain precautions are essential during handling

[1].

Dust Inhalation: Avoid inhaling dust from dry powders. Use local exhaust ventilation and wear

appropriate respirators (NIOSH-approved) when handling [3] [1].
Skin and Eye Contact: Minimize skin contact. Wear protective gloves and safety glasses [1].

Thermal Decomposition: When heated to decomposition, these compounds can emit toxic fumes,
including chlorine and nitrogen oxides [3]. Ensure good ventilation in curing/drying ovens.

Ecological Note: Some organic pigments, including diarylide yellows, may contain trace levels of
polychlorinated biphenyls (PCBs) or dichlorobenzidine (DCB) compounds as inadvertent impurities

[1]. Compliance with regulations like REACH is critical.

Conclusion and Outlook

Diarylanilide Yellow pigments, particularly high-performance grades like PY83, offer a compelling

combination of color properties, durability, and cost-effectiveness for industrial coatings. Their use is

expected to grow, driven by trends in lead-free paints and sustainable manufacturing [5] [1].

Successful application relies on proper dispersion, formulation compatibility, and rigorous testing against

performance benchmarks. Researchers are advised to consult directly with pigment suppliers for the most

current technical data sheets and regulatory information.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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